Cas no 253663-85-3 (6-Chloro-3-(phenylsulfonyl)-4-(trifluoromethyl)-2(1H)-quinolinone)

• Product Name: 6-Chloro-3-(phenylsulfonyl)-4-(trifluoromethyl)-2(1H)-quinolinone
• CAS No: 253663-85-3
• MF: C₁₆H₉ClF₃NO₃S
• MW: 387.76077246666
• CID: 5729989
• Update Time: 2025-10-28

6-Chloro-3-(phenylsulfonyl)-4-(trifluoromethyl)-2(1H)-quinolinone Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(phenylsulfonyl)-4-(trifluoromethyl)-2(1H)-quinolinone

• Inchi： 1S/C16H9ClF3NO3S/c17-9-6-7-12-11(8-9)13(16(18,19)20)14(15(22)21-12)25(23,24)10-4-2-1-3-5-10/h1-8H,(H,21,22)
• InChI Key： ZIPZNRBOPIIVFL-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C=C2)C(C(F)(F)F)=C(S(C2=CC=CC=C2)(=O)=O)C1=O

Additional information on 6-Chloro-3-(phenylsulfonyl)-4-(trifluoromethyl)-2(1H)-quinolinone

Comprehensive Overview of 6-Chloro-3-(phenylsulfonyl)-4-(trifluoromethyl)-2(1H)-quinolinone (CAS No. 253663-85-3)

6-Chloro-3-(phenylsulfonyl)-4-(trifluoromethyl)-2(1H)-quinolinone (CAS No. 253663-85-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the quinolinone family, characterized by a chloro substitution at the 6-position, a phenylsulfonyl group at the 3-position, and a trifluoromethyl moiety at the 4-position. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in drug discovery and material science.

The molecular formula of 6-Chloro-3-(phenylsulfonyl)-4-(trifluoromethyl)-2(1H)-quinolinone is C₁₆H₉ClF₃NO₃S, with a molecular weight of 387.76 g/mol. Its structure features a quinolinone core, which is known for its bioactivity in medicinal chemistry. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, traits highly sought after in modern pharmaceuticals. Researchers often explore derivatives of this compound for their potential as kinase inhibitors or anti-inflammatory agents, aligning with current trends in targeted therapy development.

In recent years, the demand for 6-Chloro-3-(phenylsulfonyl)-4-(trifluoromethyl)-2(1H)-quinolinone has increased due to its applications in high-throughput screening and fragment-based drug design. The compound's ability to interact with biological targets through multiple binding modes makes it a versatile scaffold. Additionally, its sulfonyl group can participate in hydrogen bonding and electrostatic interactions, further expanding its utility in molecular recognition studies. These characteristics position it as a key player in the development of next-generation therapeutics.

From a synthetic chemistry perspective, 6-Chloro-3-(phenylsulfonyl)-4-(trifluoromethyl)-2(1H)-quinolinone can be prepared through multi-step organic reactions, including chlorination, sulfonylation, and trifluoromethylation. The compound's stability under various conditions allows for further functionalization, enabling researchers to create diverse libraries of analogs. This adaptability is particularly valuable in the context of AI-driven drug discovery, where computational models predict optimal modifications for enhanced bioactivity.

The global market for 6-Chloro-3-(phenylsulfonyl)-4-(trifluoromethyl)-2(1H)-quinolinone is influenced by advancements in precision medicine and green chemistry. As pharmaceutical companies prioritize sustainable synthesis routes, this compound's efficient production methods align with environmental regulations. Furthermore, its potential role in addressing drug-resistant infections and chronic diseases keeps it at the forefront of biomedical research. Industry reports suggest a steady growth trajectory for quinolinone derivatives, driven by their therapeutic versatility.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize 6-Chloro-3-(phenylsulfonyl)-4-(trifluoromethyl)-2(1H)-quinolinone. These methods ensure high purity and confirm structural integrity, critical for research reproducibility. The compound typically appears as a white to off-white crystalline powder, soluble in organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane, but sparingly soluble in water. Such physicochemical properties guide formulation strategies in preclinical studies.

Emerging applications of 6-Chloro-3-(phenylsulfonyl)-4-(trifluoromethyl)-2(1H)-quinolinone extend beyond pharmaceuticals. Material scientists investigate its potential in organic electronics due to its conjugated system and electron-withdrawing groups. The compound's ability to modulate electronic properties makes it a candidate for OLED materials and photocatalysts. This interdisciplinary relevance underscores its importance in both life sciences and advanced materials sectors.

Safety data for 6-Chloro-3-(phenylsulfonyl)-4-(trifluoromethyl)-2(1H)-quinolinone indicate standard laboratory handling precautions. While not classified as hazardous under normal conditions, researchers should use appropriate personal protective equipment (PPE) when working with this chemical. Proper storage in a cool, dry environment maintains its stability over extended periods. These guidelines align with GLP (Good Laboratory Practice) standards, ensuring safe utilization across research institutions.

Future research directions for 6-Chloro-3-(phenylsulfonyl)-4-(trifluoromethyl)-2(1H)-quinolinone may explore its structure-activity relationships (SAR) in greater depth. Computational chemistry tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling could predict novel biological targets. Additionally, optimizing its synthetic routes for industrial-scale production remains an area of active investigation, particularly for cost-effective manufacturing processes.

In conclusion, 6-Chloro-3-(phenylsulfonyl)-4-(trifluoromethyl)-2(1H)-quinolinone (CAS No. 253663-85-3) represents a multifaceted compound with broad scientific implications. Its structural complexity and functional group diversity enable applications ranging from drug development to advanced materials. As research continues to uncover new possibilities, this quinolinone derivative will likely maintain its status as a valuable tool in both academic and industrial settings, contributing to innovations that address pressing global health and technology challenges.